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Compound of Interest

Compound Name: 3,5-Dimethoxy-4-methylphenol

CAS No.: 22080-97-3

Cat. No.: B8801911

Get Quote

For researchers, scientists, and professionals in drug development, the unambiguous

confirmation of a molecule's structure is a cornerstone of scientific rigor. This guide provides an

in-depth technical comparison of analytical methodologies for the structural elucidation of 3,5-
Dimethoxy-4-methylphenol, a substituted phenol of interest in various chemical syntheses.

The specific arrangement of the two methoxy groups and a methyl group on the phenolic ring

gives this compound its unique chemical properties and reactivity compared to its isomers.[1]

We will delve into the causality behind experimental choices and present self-validating

protocols to ensure the highest degree of confidence in your analytical outcomes.

Introduction to 3,5-Dimethoxy-4-methylphenol
3,5-Dimethoxy-4-methylphenol, also known as 4-methylsyringol, is an organic compound

with the molecular formula C₉H₁₂O₃ and a molecular weight of 168.19 g/mol .[1][2] It typically

presents as a white to light yellow solid with a characteristic phenolic odor and is slightly

soluble in water.[1] Its melting point is in the range of 37 to 42 °C.[1]

Table 1: Chemical and Physical Properties of 3,5-Dimethoxy-4-methylphenol
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Property Value Source

IUPAC Name 3,5-dimethoxy-4-methylphenol [2]

CAS Number 22080-97-3 [1]

Molecular Formula C₉H₁₂O₃ [1]

Molecular Weight 168.19 g/mol [1]

Monoisotopic Mass 168.078644241 Da [2]

Appearance White to light yellow solid [1]

Melting Point 37-42 °C [1]

The precise placement of its functional groups is critical to its chemical behavior, making

rigorous structural confirmation essential. This guide will compare the utility of Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry

(MS), and Elemental Analysis for this purpose.

The Logic of Structural Confirmation: A Multi-
faceted Approach
Confirming a chemical structure is akin to solving a puzzle. Each piece of analytical data

provides a clue, and only by combining these clues can the full picture be revealed. A multi-

technique approach is not merely confirmatory; it is a self-validating system where the results

of one technique should be consistent with and complementary to the others.
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Caption: Workflow for the synthesis, purification, and structural confirmation of 3,5-Dimethoxy-
4-methylphenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Map
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules. It provides detailed information about the chemical environment, connectivity, and

spatial relationships of atoms.
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¹H NMR Spectroscopy: Counting and Characterizing
Protons
Expertise & Experience: The symmetry of 3,5-Dimethoxy-4-methylphenol is a key feature

that simplifies its ¹H NMR spectrum. We expect to see four distinct signals corresponding to the

aromatic protons, the hydroxyl proton, the methoxy protons, and the methyl protons.

Expected ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.4 s 2H Ar-H

~5.4 br s 1H -OH

~3.8 s 6H -OCH₃

~2.3 s 3H Ar-CH₃

Note: Data is based on typical values for similar compounds and available spectra for 2,6-

dimethoxy-4-methylphenol. The hydroxyl proton's chemical shift can vary with concentration

and solvent.[3][4]

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of purified 3,5-Dimethoxy-4-
methylphenol in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Instrument Setup:

Use a 400 MHz (or higher) NMR spectrometer.

Ensure the instrument is properly tuned and shimmed.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).
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Acquire the spectrum at ambient probe temperature.

Data Acquisition:

Obtain a free induction decay (FID) with an appropriate number of scans to achieve a

good signal-to-noise ratio (e.g., 16 scans).

Use a relaxation delay of at least 1-2 seconds.

Data Processing:

Apply a Fourier transform to the FID.

Phase the resulting spectrum.

Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

Integrate the signals to determine the relative number of protons.

Deuterium Exchange (for -OH confirmation):

Add a drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the

spectrum. The broad singlet corresponding to the hydroxyl proton will either disappear or

significantly decrease in intensity due to proton-deuterium exchange.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Expertise & Experience: Due to the molecule's symmetry, the ¹³C NMR spectrum will show

fewer signals than the total number of carbon atoms. We expect to see 5 distinct signals.

Expected ¹³C NMR Data (100 MHz, CDCl₃):

| Chemical Shift (δ, ppm) | Assignment | | --- | --- | --- | | ~147 | C-O (Ar) | | ~133 | C-OH (Ar) | |

~129 | C-CH₃ (Ar) | | ~107 | C-H (Ar) | | ~56 | -OCH₃ | | ~22 | -CH₃ |

Note: These are predicted values based on analogous structures.[5]

Experimental Protocol: ¹³C NMR Spectroscopy
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Sample Preparation: Use the same sample prepared for ¹H NMR.

Instrument Setup:

Switch the spectrometer to the ¹³C nucleus frequency.

Use a standard proton-decoupled pulse sequence.

Set the spectral width to cover the expected range (e.g., 0-160 ppm).

Data Acquisition:

Acquire the spectrum with a sufficient number of scans for a good signal-to-noise ratio

(this will be significantly more than for ¹H NMR).

Data Processing:

Process the data similarly to the ¹H NMR spectrum.

Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
Trustworthiness: IR spectroscopy is a rapid and reliable method for confirming the presence of

key functional groups. For 3,5-Dimethoxy-4-methylphenol, the most diagnostic absorptions

will be from the hydroxyl (-OH) and the aromatic ether (C-O) functionalities.

Expected IR Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Type Intensity

3550-3200
O-H stretch (hydrogen-

bonded)
Strong, Broad

3100-3000 C-H stretch (aromatic) Medium

2950-2850 C-H stretch (aliphatic) Medium

1600-1450 C=C stretch (aromatic ring) Medium-Strong

1250-1150 C-O stretch (aryl ether) Strong

Note: Based on typical values for phenols and aromatic ethers.[6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Instrument Setup:

Ensure the ATR crystal is clean by taking a background spectrum of the empty accessory.

Press the sample firmly against the crystal using the pressure clamp to ensure good

contact.

Data Acquisition:

Collect the sample spectrum over the range of 4000-400 cm⁻¹.

Co-add a suitable number of scans (e.g., 32) to improve the signal-to-noise ratio.

Data Analysis:

Identify the major absorption bands and compare them to the expected values for the

proposed structure.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
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Authoritative Grounding: Mass spectrometry provides the exact molecular weight of the

compound, which is a critical piece of evidence for its molecular formula. High-resolution mass

spectrometry (HRMS) can determine the mass with enough accuracy to confirm the elemental

composition.

Expected Mass Spectrometry Data:

m/z Interpretation

168 [M]⁺, Molecular ion

153 [M - CH₃]⁺, Loss of a methyl radical

125
[M - CH₃ - CO]⁺, Subsequent loss of carbon

monoxide

Note: Fragmentation patterns are predictive.[3]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

Ionization: Ionize the sample using a standard electron energy of 70 eV.

Mass Analysis: Scan a suitable mass range (e.g., m/z 40-300) to detect the molecular ion

and significant fragment ions.

Data Analysis:

Identify the peak with the highest m/z value, which is likely the molecular ion peak.

Analyze the fragmentation pattern and propose logical losses of neutral fragments from

the molecular ion.
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Caption: Proposed fragmentation pathway for 3,5-Dimethoxy-4-methylphenol in EI-MS.

Elemental Analysis: Confirming the Empirical
Formula
Self-Validating System: While modern spectroscopic techniques, especially HRMS, have

somewhat reduced the reliance on elemental analysis, it remains a fundamental and

independent method for confirming the empirical formula of a pure substance. The

experimentally determined percentages of carbon and hydrogen should match the theoretical

values calculated from the molecular formula C₉H₁₂O₃.

Theoretical Elemental Composition:

Carbon (C): 64.27%

Hydrogen (H): 7.19%

Oxygen (O): 28.54% (typically determined by difference)

Experimental Protocol: Combustion Analysis
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Sample Preparation: Accurately weigh a small amount (1-3 mg) of the highly purified and

dried sample into a tin capsule.

Analysis: The sample is combusted at high temperature in a stream of oxygen. The resulting

gases (CO₂, H₂O, etc.) are separated and quantified by a detector.

Data Comparison: The experimental weight percentages of C and H are compared to the

theoretical values. A good match (typically within ±0.4%) provides strong evidence for the

proposed formula.

Summary and Conclusion
The structural confirmation of 3,5-Dimethoxy-4-methylphenol is best achieved through a

synergistic combination of analytical techniques. NMR spectroscopy provides the detailed

framework of the molecule, IR spectroscopy confirms the presence of key functional groups,

mass spectrometry establishes the molecular weight and elemental composition, and elemental

analysis offers a fundamental check on the empirical formula.

Table 2: Summary of Analytical Data for Structural Confirmation

Technique Key Information Provided
Expected Result for
C₉H₁₂O₃

¹H NMR
Proton environments,

connectivity, and ratios

4 signals: δ ~6.4 (2H, s), ~5.4

(1H, br s), ~3.8 (6H, s), ~2.3

(3H, s)

¹³C NMR
Carbon environments and

count
6 unique carbon signals

IR Functional groups

Broad O-H stretch (~3400

cm⁻¹), strong C-O stretch

(~1200 cm⁻¹)

MS
Molecular weight and

fragmentation
Molecular ion [M]⁺ at m/z 168

Elemental Analysis Elemental composition C: ~64.3%, H: ~7.2%

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b8801911/docs?utm_src=pdf-body#a-comparative-guide-to-the-structural-confirmation-of-3-5-dimethoxy-4-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8801911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following the detailed protocols and comparing the obtained data with the expected values

presented in this guide, researchers can confidently and rigorously confirm the structure of 3,5-
Dimethoxy-4-methylphenol, ensuring the integrity and reliability of their scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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